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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and high-affinity full agonist for the 32 adrenergic receptor (B2AR), with a
dissociation constant (Kd) of 84 pM.[1][2] It also exhibits high activity as an agonist of the 1
adrenergic receptor (IC50 = 3.2 nM) and some antagonist activity at the alA receptor (IC50 =
32 nM).[3][4][5] Due to its high potency and slow dissociation rate, BI-167107 has been
instrumental in structural biology, particularly for stabilizing and crystallizing the active state of
the B2AR and B2AR-G-protein complexes. This document provides detailed protocols for the
preparation of BI-167107 stock solutions for in vitro and in vivo research applications.

Data Presentation

Chemical and Physical Properties

Property Value Source
Molecular Formula C21H26N204

Molecular Weight 370.44 g/mol

CAS Number 1202235-68-4

Appearance White to off-white solid
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Solubility

Solvent Concentration Notes Source
DMSO 10 mM

Ultrasonic assistance

may be required. Use
DMSO 75 mg/mL (202.46 freshly opened,

mM)

anhydrous DMSO as
the compound is

hygroscopic.

: | Stabili

Storage .

Form Duration Source
Temperature

Solid Powder -20°C 3 years

Solid Powder 4°C 2 years

In Solvent -80°C 2 years

In Solvent -20°C 1 year

Experimental Protocols

Materials

e BI-167107 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated precision balance

e \ortex mixer

o Ultrasonic water bath
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o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BI-167107 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-167107 in DMSO.

» Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.
Allow the BI-167107 powder to equilibrate to room temperature before opening the vial to
prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated balance. Carefully weigh the
desired amount of BI-167107 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.704 mg of BI-167107 (Molecular Weight = 370.44 g/mol ).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed BI-167107
powder. For the example above, add 1 mL of DMSO.

o Dissolution: Cap the tube securely and vortex thoroughly. If the compound does not fully
dissolve, use an ultrasonic water bath for short intervals until the solution is clear. Visually
inspect the solution to ensure there are no visible particles.

« Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at
-80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1
year).

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a BI-167107 stock solution.
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Caption: Simplified signaling pathway of BI-167107 via the 2AR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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